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Compound Name: Chloranilic acid

Cat. No.: B121745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloranilic acid (2,5-dichloro-3,6-dihydroxy-1,4-benzoquinone) is a versatile chromogenic

reagent widely employed in spectrophotometric analysis.[1][2][3] Its utility stems from its ability

to act as a π-acceptor, forming colored charge-transfer (CT) complexes with various electron-

donating compounds.[4][5] This property makes it an invaluable tool for the quantitative

determination of a wide array of substances, including metal ions and pharmaceuticals such as

antihistamines, macrolides, and tyrosine kinase inhibitors.[1][6][7][8] The formation of these

stable, colored complexes provides a simple, rapid, and cost-effective basis for analysis.[9]

The reaction typically results in a purple-colored product, and the intensity of this color,

measured by a spectrophotometer, is directly proportional to the concentration of the analyte.

[4] Depending on the pH, chloranilic acid can exist in different ionic forms, which influences its

reactivity and the absorption spectrum of the resulting complex.[10][11]

Materials and Equipment
Reagents:

Chloranilic Acid (CAA), analytical grade (CAS: 87-88-7)

Acetonitrile (ACN), analytical or HPLC grade
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Ethanol, absolute (optional solvent)

Methanol (optional solvent)

Deionized or distilled water

Analyte (e.g., drug standard for calibration)

Equipment:

Analytical balance

Volumetric flasks (e.g., 5 mL, 10 mL, 50 mL, 100 mL)

Pipettes (micropipettes and volumetric pipettes)

Beakers

Magnetic stirrer and stir bars (optional)

Spatula

Weighing paper

UV-Visible Spectrophotometer

Quartz cuvettes (1 cm path length)

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Experimental Protocol: Preparation of 0.1% (w/v)
Chloranilic Acid Reagent
This protocol describes the preparation of a commonly used concentration of chloranilic acid
reagent in acetonitrile.

Weighing the Chloranilic Acid:
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On an analytical balance, accurately weigh 100 mg (0.1 g) of chloranilic acid powder.

Dissolving the Reagent:

Transfer the weighed chloranilic acid into a 100 mL volumetric flask.

Add approximately 70-80 mL of acetonitrile to the flask.

Stopper the flask and swirl gently or place it on a magnetic stirrer until the solid is

completely dissolved. Sonication can be used to aid dissolution if necessary.

Final Volume Adjustment:

Once the chloranilic acid is fully dissolved, carefully add acetonitrile to the flask until the

bottom of the meniscus reaches the 100 mL calibration mark.

Homogenization and Storage:

Stopper the flask and invert it several times to ensure the solution is homogeneous.

The reagent should be freshly prepared for best results, although it can be stable for up to

24 hours when stored in a cool, dark place.[6]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the preparation and use of

chloranilic acid reagent based on common applications.
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Parameter Value Notes

Reagent Concentration 0.1% w/v or 1 x 10⁻³ M

A 0.1% solution is frequently

cited for drug analysis.[5][6][7]

A 1x10⁻³ M solution is

prepared by dissolving 20.9

mg in 100 mL of solvent.[9]

Solvent
Acetonitrile or Absolute

Ethanol

Acetonitrile is a common

solvent.[5][6][7] Absolute

ethanol has also been used

effectively.[9] The choice of

solvent can affect the stability

and absorbance of the

complex.

Wavelength of Max.

Absorbance (λmax)
~520 - 530 nm

The resulting charge-transfer

complex typically exhibits

maximum absorbance in this

range.[4][6][12]

Reaction Time Instantaneous

The formation of the colored

complex is generally rapid at

room temperature.[6][7]

Stability of Complex At least 24 hours

The colored product is typically

stable for a sufficient period to

allow for accurate

spectrophotometric

measurements.[6][7]

Stoichiometry (Analyte:CAA) 1:1

A 1:1 ratio is commonly

observed for the complex

formation between the drug

(donor) and chloranilic acid

(acceptor).[4][7]
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Application Example: Spectrophotometric
Determination of a Drug
This is a generalized procedure for creating a calibration curve for a drug substance.

Preparation of Standard Solutions:

Prepare a stock solution of the drug standard (e.g., 1 mg/mL) in the chosen solvent (e.g.,

acetonitrile).

From the stock solution, prepare a series of working standard solutions of varying

concentrations (e.g., 10, 20, 40, 60, 80, 100 µg/mL) by serial dilution.

Complex Formation:

Into a series of 5 mL volumetric flasks, pipette a fixed volume (e.g., 1.0 mL) of each

working standard solution.

To each flask, add a specific volume of the prepared 0.1% chloranilic acid reagent (e.g.,

0.5 mL).[6]

Dilute to the 5 mL mark with the solvent.

Blank Preparation:

Prepare a reagent blank by adding the same volume of chloranilic acid reagent (0.5 mL)

to a 5 mL volumetric flask and diluting to the mark with the solvent, omitting the drug

standard.

Spectrophotometric Measurement:

Set the spectrophotometer to the predetermined λmax (e.g., 520 nm).

Use the reagent blank to zero the instrument.

Measure the absorbance of each standard solution.

Calibration Curve:
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Plot a graph of absorbance versus the concentration of the drug standards.

The resulting linear plot can be used to determine the concentration of the drug in

unknown samples.

Safety Precautions
Always work in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Chloranilic acid is a solid irritant. Avoid inhalation of dust and contact with skin and eyes.[3]

[13]

Acetonitrile and other organic solvents are flammable and toxic. Keep them away from

ignition sources and handle with care.

Consult the Safety Data Sheet (SDS) for chloranilic acid and all solvents before use for

detailed handling and disposal information.

Diagrams

Start 1. Weigh 100 mg
Chloranilic Acid

2. Transfer to
100 mL Volumetric Flask

3. Add ~80 mL
Acetonitrile

4. Dissolve Completely
(Swirl/Stir/Sonicate)

5. Adjust Volume to
100 mL with Acetonitrile

6. Stopper and Invert
to Homogenize

0.1% (w/v) CAA Reagent
Ready for Use End

Click to download full resolution via product page

Caption: Workflow for the preparation of 0.1% chloranilic acid reagent.
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Caption: General workflow for analysis using chloranilic acid reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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